3H-Benzo[e][1,4]diazepin-5(4H)-one

• IUPAC Name: 3,4-dihydro-1,4-benzodiazepin-5-one
• InChI: InChI=1S/C9H8N2O/c12-9-7-3-1-2-4-8(7)10-5-6-11-9/h1-5H,6H2,(H,11,12)
• InChI Key: XDHQEGDCNWTJQA-UHFFFAOYSA-N
• Canonical SMILES: C1C=NC2=CC=CC=C2C(=O)N1
• Molecular Formula: C9H8N2O
• Molecular Weight: 160.17 g/mol

Description

3H-Benzo[e][1,4]diazepin-5(4H)-one, also known as benzodiazepine, is a heterocyclic organic compound that has been widely used in scientific research. It is a core structure of many drugs that are used for the treatment of anxiety, insomnia, and other medical conditions. The synthesis of this compound has been extensively studied, and its mechanism of action has been well understood.

Scientific Research Applications

• Cytotoxic and Enzyme Inhibition Properties : Palladacycle complexes containing 1-methyl-5-phenyl-1H-benzo[e][1,4]diazepin-2(3H)-one have been evaluated for in vitro activity as cytotoxic agents on A2780/S cells and as inhibitors of cathepsin B, an enzyme implicated in cancer-related events (Spencer et al., 2009).

• Structural and Synthetic Studies : The synthesis and structural analysis of various benzo[e][1,4]diazepine derivatives, including 3,5-dihydro-4H-pyrido[2,3-b][1,4]diazepin-4-ones, have been conducted, providing insights into their chemical properties and potential for medicinal chemistry applications (Núñez Alonso et al., 2020).

• Effect of Oxo Group in Benzodiazepines : Research on the effect of the oxo group in 1,4-benzodiazepines has shown that the position of the tautomeric imine/enamine equilibrium in the diazepine nucleus, which depends on the adjacent carbonyl group, influences their conformation and stability. This has implications for their antitumor activity (Pertejo et al., 2014).

• Antimicrobial and Anticancer Applications : Benzo[b][1,4]diazepine derivatives have been studied for their strong physiological and pharmacological activities, including antimicrobial and anti-neuroinflammatory effects, as well as their potential in anticancer treatments (Yin & Wang, 2016).

• Drug Discovery and Synthesis : An efficient continuous-flow protocol for synthesizing 3,4-dihydro-5H-benzo[e][1,4]diazepin-5-one, a privileged scaffold for drug discovery, has been reported. This method is high yielding and simplifies the generation of compound libraries for drug discovery (Viviano et al., 2015).